2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one

• IUPAC Name: 2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H12N2OS/c1-9-13-10(7-12(15)14-9)8-16-11-5-3-2-4-6-11/h2-7H,8H2,1H3,(H,13,14,15)
• InChI Key: XYJWZPBOPQEQRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C=C(N1)CSC2=CC=CC=C2
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

The compound with the identifier “2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The preparation of 2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one involves specific synthetic routes and reaction conditions. The synthesis typically starts with the selection of appropriate raw materials and reagents. The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized processes to achieve high yields and purity.

Chemical Reactions Analysis

2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used to study biochemical pathways and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects. In industry, it may be utilized in the production of specialized materials or as a component in manufacturing processes.

Mechanism of Action

The mechanism of action of 2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

2-methyl-6-(phenylsulfanylmethyl)-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or similar functional groups. The comparison can reveal differences in reactivity, stability, and biological activity, providing insights into the distinct properties of this compound.